Cas no 61698-27-9 (Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-)
61698-27-9 structure
Product Name:Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-
CAS No:61698-27-9
MF:C10H9N3O
MW:187.197961568832
CID:469535
PubChem ID:11830162
Update Time:2025-04-19
Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-
- 1-(1-phenyl-1,2,4-triazol-3-yl)ethanone
- Z2787473681
- EN300-7543337
- DTXSID30474053
- 1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethanone
- 61698-27-9
- 1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one
- SCHEMBL11176036
-
- Inchi: 1S/C10H9N3O/c1-8(14)10-11-7-13(12-10)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: HHVNDNUPKFVRFV-UHFFFAOYSA-N
- SMILES: O=C(C)C1N=CN(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 187.07467
- Monoisotopic Mass: 187.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- PSA: 47.78
Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7543337-0.05g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 0.05g |
$282.0 | 2024-05-23 | |
| Enamine | EN300-7543337-0.1g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 0.1g |
$420.0 | 2024-05-23 | |
| Enamine | EN300-7543337-0.25g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 0.25g |
$601.0 | 2024-05-23 | |
| Enamine | EN300-7543337-0.5g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 0.5g |
$947.0 | 2024-05-23 | |
| Enamine | EN300-7543337-1.0g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 1.0g |
$1214.0 | 2024-05-23 | |
| Enamine | EN300-7543337-2.5g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 2.5g |
$2379.0 | 2024-05-23 | |
| Enamine | EN300-7543337-5.0g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 5.0g |
$3520.0 | 2024-05-23 | |
| Enamine | EN300-7543337-10.0g |
1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one |
61698-27-9 | 95% | 10.0g |
$5221.0 | 2024-05-23 | |
| 1PlusChem | 1P01IK8R-50mg |
Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- |
61698-27-9 | 95% | 50mg |
$399.00 | 2024-04-22 | |
| 1PlusChem | 1P01IK8R-100mg |
Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- |
61698-27-9 | 95% | 100mg |
$581.00 | 2024-04-22 |
Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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